Cas no 90726-88-8 (2-(Propylamino)butyric Acid Ethyl Ester)

• Product Name: 2-(Propylamino)butyric Acid Ethyl Ester
• CAS No: 90726-88-8
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 1058619
• PubChem ID: 60795885
• Update Time: 2025-04-20

2-(Propylamino)butyric Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-(Propylamino)butyric Acid Ethyl Ester
• 2-(Propylamino)butyr
• 90726-88-8
• ethyl 2-(propylamino)butanoate
• starbld0004278
• DB-260186

• Inchi： 1S/C9H19NO2/c1-4-7-10-8(5-2)9(11)12-6-3/h8,10H,4-7H2,1-3H3
• InChI Key： XOKVXRFFHLNRER-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC)NCCC)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives